Cas no 1021324-78-6 (1-(4-chlorobutyl)-3-methyl-2-pyrrolidinone)

• Product Name: 1-(4-chlorobutyl)-3-methyl-2-pyrrolidinone
• CAS No: 1021324-78-6
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 2103484
• Update Time: 2023-11-19

1-(4-chlorobutyl)-3-methyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobutyl)-3-methyl-2-Pyrrolidinone
• CID 129924348
• 2-Pyrrolidinone, 1-(4-chlorobutyl)-3-methyl-
• 1-(4-chlorobutyl)-3-methyl-2-pyrrolidinone

• Inchi： 1S/C9H16ClNO/c1-8-4-7-11(9(8)12)6-3-2-5-10/h8H,2-7H2,1H3
• InChI Key： NRGVGMRGESSRNL-UHFFFAOYSA-N
• SMILES： ClCCCCN1C(C(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 313.0±25.0 °C(Predicted)
• pka: -0.42±0.40(Predicted)